2-ethoxy-5-(2H-tetrazol-5-yl)aniline

• IUPAC Name: 2-ethoxy-5-(2H-tetrazol-5-yl)aniline
• InChI: InChI=1S/C9H11N5O/c1-2-15-8-4-3-6(5-7(8)10)9-11-13-14-12-9/h3-5H,2,10H2,1H3,(H,11,12,13,14)
• InChI Key: NDEOGYQCGJHAJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NNN=N2)N
• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol

Description

2-Ethoxy-5-(2H-tetrazol-5-yl)aniline is a heterocyclic aromatic compound featuring an aniline backbone substituted with an ethoxy group at the 2-position and a tetrazole ring at the 5-position. The tetrazole moiety, a five-membered ring containing four nitrogen atoms, is highly polar and acidic, enabling hydrogen bonding and coordination with metal ions, which is advantageous in pharmaceutical and material science applications . This compound serves as a key intermediate in synthesizing bioactive molecules, particularly in angiotensin II receptor antagonists and other therapeutic agents targeting cardiovascular diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-5-(2H-tetrazol-5-yl)aniline typically involves the reaction of aniline derivatives with ethoxy-containing reagents and tetrazole precursors. One common method involves the reaction of 2-ethoxyaniline with sodium azide and triethyl orthoformate in an acidic medium to form the tetrazole ring . The reaction conditions usually require moderate temperatures and the use of solvents like acetonitrile or water to facilitate the reaction .

Industrial Production Methods

Industrial production of 2-ethoxy-5-(2H-tetrazol-5-yl)aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of green chemistry principles, such as solvent recycling and waste minimization, can make the industrial process more sustainable .

Chemical Reactions Analysis

Types of Reactions

2-ethoxy-5-(2H-tetrazol-5-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy or tetrazole groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in solvents like ethanol or tetrahydrofuran.

Substitution: Various nucleophiles such as halides, amines, or thiols; reactions often conducted in polar solvents under mild to moderate temperatures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro or quinone derivatives, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of various substituted aniline derivatives .

Scientific Research Applications

2-ethoxy-5-(2H-tetrazol-5-yl)aniline has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-ethoxy-5-(2H-tetrazol-5-yl)aniline involves its interaction with specific molecular targets and pathways. The tetrazole ring can act as a bioisostere for carboxylic acids, allowing the compound to bind to enzymes and receptors in a similar manner. This interaction can modulate the activity of these biological targets, leading to various pharmacological effects .

Comparison with Similar Compounds

Substituent Position and Type

• 2-Ethoxy-5-(2H-tetrazol-5-yl)aniline vs. 3-(2-Ethyl-2H-tetrazol-5-yl)aniline (CAS 1082766-28-6):

  • The ethoxy group at the 2-position (para to the tetrazole) in the target compound contrasts with the ethyl-substituted tetrazole at the 3-position (meta to the aniline) in the latter.
  • Impact : Positional isomerism alters steric and electronic interactions, affecting binding affinities in drug-receptor interactions .

• 5-Chloro-2-(1H-tetrazol-5-yl)aniline (CAS 54013-18-2):

  • Substitution of ethoxy with chlorine introduces an electron-withdrawing group, reducing solubility but increasing electrophilicity for nucleophilic reactions .

Heterocyclic Ring Modifications

• 2-Ethoxy-5-(1,3-thiazol-2-yl)aniline (CAS 500730-98-3):
  • Replacing tetrazole with thiazole (a sulfur- and nitrogen-containing heterocycle) reduces nitrogen content, decreasing hydrogen-bonding capacity but enhancing aromaticity and stability .
• 2-(1,3-Oxazol-5-yl)aniline (C9H8N2O):
  • Oxazole, an oxygen- and nitrogen-containing ring, offers weaker acidity compared to tetrazole, limiting its use in pH-sensitive applications .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Heterocycle
2-Ethoxy-5-(2H-tetrazol-5-yl)aniline	C9H11N5O	205.22	Ethoxy (2-position)	Tetrazole
5-Chloro-2-(1H-tetrazol-5-yl)aniline	C7H6ClN5	195.61	Chloro (5-position)	Tetrazole
2-Ethoxy-5-(1,3-thiazol-2-yl)aniline	C11H12N2OS	220.29	Ethoxy (2-position)	Thiazole
3-(2-Ethyl-2H-tetrazol-5-yl)aniline	C9H11N5	189.22	Ethyl (tetrazole), meta-substituent	Tetrazole

Research Findings and Trends

• Electronic Effects : Ethoxy groups improve solubility and reduce crystallinity compared to chloro or methyl substituents, favoring formulation in drug delivery systems .
• Heterocycle Stability : Tetrazoles are prone to ring-opening under acidic conditions, whereas thiazoles and oxazoles are more stable, impacting their use in gastric environments .
• Positional Isomerism : Meta-substituted analogs (e.g., 3-(2-ethyl-2H-tetrazol-5-yl)aniline) show reduced receptor affinity compared to para-substituted derivatives in angiotensin II receptor studies .